5'-Ethyl-2'-hydroxy-3'-nitroacetophenone
Description
5-Ethyl-2'-hydroxy-3'-nitroacetophenone (EHN) is a chemical compound that has been widely studied in scientific research. It is a nitro compound, which is a type of organic compound that contains a nitro group, a chemical group with a nitrogen and two oxygen atoms in its structure. EHN has been used in many different applications, including as a catalyst in organic synthesis and as an intermediate in the synthesis of pharmaceuticals. Its unique properties make it a valuable compound for a variety of research applications.
Scientific Research Applications
Synthesis and Chemical Reactions
- Benzopyrones Synthesis : 5'-Ethyl-2'-hydroxy-3'-nitroacetophenone has been utilized in the synthesis of benzopyrones, contributing to the correction of previously reported nitration reactions and aiding in the structural elucidation of products (Barker & Ellis, 1970).
- Antibacterial Activity : This compound is involved in the synthesis of 1-[(2'-hydroxy-4'-isopropoxy-5'-nitrophenyl)-ethanonc]-4-(aryl)-3-thiosemicarbazones, showing antibacterial activity against various bacteria (Parekh & Desai, 2006).
- Anticancer Agents Synthesis : It is instrumental in the synthesis of 1,2-dihydropyrido[3,4-b]pyrazines, a compound with potent cytotoxicity against cultured L1210 cells and significant anticancer activity against lymphocytic leukemia P-388 in mice (Temple et al., 1982).
Crystal Structure and Hydrogen Bonding Studies
- Intramolecular Hydrogen Bonding : Studies on ortho-hydroxy aryl ketones, including derivatives of this compound, revealed the existence of intramolecular hydrogen bonds of enol character, contributing to our understanding of molecular structure and bonding (Filarowski et al., 2006).
Novel Synthesis Methods
- Multicomponent Synthesis : This compound plays a role in the novel multicomponent synthesis of unsymmetrical derivatives of 4-Methyl-Substituted 5-Nitropyridines, expanding the repertoire of synthetic methodologies (Turgunalieva et al., 2023).
Transformation Studies
- Solvent Influence on Intramolecular Hydrogen Bonds : The compound has been used in studies demonstrating how solvent polarity influences intramolecular hydrogen bond transformation in 2-hydroxy-5-methyl-3-nitroacetophenone, providing insights into the role of solvents in chemical reactions (Konopacka et al., 2005).
Properties
IUPAC Name |
1-(5-ethyl-2-hydroxy-3-nitrophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-3-7-4-8(6(2)12)10(13)9(5-7)11(14)15/h4-5,13H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRSNNEAZJXNKEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1)[N+](=O)[O-])O)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30374524 |
Source
|
| Record name | 5'-Ethyl-2'-hydroxy-3'-nitroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
71002-71-6 |
Source
|
| Record name | 5'-Ethyl-2'-hydroxy-3'-nitroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 71002-71-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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